5-Formyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 5-formyl-2-(trifluoromethyl)-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C6H2F3NO3S/c7-6(8,9)5-10-3(4(12)13)2(1-11)14-5/h1H,(H,12,13)
• InChI Key: NODCJMJXDADQLE-UHFFFAOYSA-N
• Canonical SMILES: C(=O)C1=C(N=C(S1)C(F)(F)F)C(=O)O
• Molecular Formula: C6H2F3NO3S
• Molecular Weight: 225.15 g/mol

Description

The compound is a derivative of thiazole, which is a heterocyclic compound. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in a five-membered ring.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as 5-Formyl-2-thienylboronic acid and 5-Formyl-2-furancarboxylic acid are often used in Suzuki–Miyaura coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a thiazole ring with a formyl group at the 5-position and a carboxylic acid group at the 4-position. The 2-position would have a trifluoromethyl group.

Chemical Reactions Analysis

Similar compounds like 5-Formyl-2-furancarboxylic acid have been studied in reductive amination reactions. In these reactions, the formyl group is converted to an aminomethyl group.

Safety and Hazards

This compound is likely to be hazardous, similar to 5-Formyl-2-furancarboxylic acid, which is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for this compound could involve its use in the synthesis of other compounds, given the reactivity of the formyl and carboxylic acid groups. It could potentially be used as a monomer for biobased polyamides.